Cas no 1597040-80-6 (1-[(Butylamino)methyl]cyclobutan-1-ol)

• Product Name: 1-[(Butylamino)methyl]cyclobutan-1-ol
• CAS No: 1597040-80-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5057771
• Update Time: 2025-06-09

1-[(Butylamino)methyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(butylamino)methyl]cyclobutan-1-ol
• 1-(butylaminomethyl)cyclobutan-1-ol
• 1-[(Butylamino)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H19NO/c1-2-3-7-10-8-9(11)5-4-6-9/h10-11H,2-8H2,1H3
• InChI Key： QMCRFQNOCWEWKM-UHFFFAOYSA-N
• SMILES： OC1(CNCCCC)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 110
• XLogP3: 1.1
• Topological Polar Surface Area: 32.299

Additional information on 1-[(Butylamino)methyl]cyclobutan-1-ol

Professional Introduction to 1-[(Butylamino)methyl]cyclobutan-1-ol (CAS No. 1597040-80-6)

1-[(Butylamino)methyl]cyclobutan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1597040-80-6, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound consists of a cyclobutane ring substituted with a hydroxyl group and an amine-methyl chain, which contributes to its versatile reactivity and biological activity.

The synthesis of 1-[(Butylamino)methyl]cyclobutan-1-ol involves meticulous chemical processes that highlight the compound's complexity and the precision required in its production. The cyclobutane moiety, a key structural feature, imparts rigidity to the molecule, which can influence its interactions with biological targets. This rigidity makes it a valuable scaffold for designing molecules with specific pharmacological properties. The presence of the hydroxyl group and the amine-methyl substituent further enhances the compound's potential for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have demonstrated the importance of heterocyclic compounds like 1-[(Butylamino)methyl]cyclobutan-1-ol in developing novel therapeutic agents. Studies have shown that cyclobutane derivatives exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The amine-methyl group in this compound can serve as a linker for attaching other pharmacophores, facilitating the design of hybrid molecules that combine multiple therapeutic effects.

In the context of drug discovery, 1-[(Butylamino)methyl]cyclobutan-1-ol has been explored for its potential role in modulating enzyme activity and receptor binding. The unique spatial arrangement of functional groups on the cyclobutane ring allows for precise interactions with biological targets, making it an attractive candidate for structure-based drug design. Researchers have utilized computational methods to predict how this compound might bind to various enzymes and receptors, providing insights into its mechanism of action.

The hydroxyl group on 1-[(Butylamino)methyl]cyclobutan-1-ol offers opportunities for further chemical modifications, such as etherification or esterification, which can alter its solubility and metabolic stability. These modifications are crucial for optimizing the compound's pharmacokinetic profile, ensuring that it remains effective and safe when administered in vivo. Additionally, the butylamino side chain can be modified to enhance binding affinity or to introduce specific pharmacological effects.

Current research in this area is focused on exploring the therapeutic potential of 1-[(Butylamino)methyl]cyclobutan-1-ol in various disease models. Preclinical studies have indicated that this compound may have applications in treating neurological disorders, where its ability to interact with central nervous system receptors is particularly relevant. Furthermore, its structural features make it a promising candidate for developing treatments against inflammatory diseases and cancer.

The synthesis and characterization of 1-[(Butylamino)methyl]cyclobutan-1-ol have been facilitated by advances in synthetic methodologies and analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled researchers to elucidate the structure and dynamics of this compound with high precision. These tools are essential for understanding how 1-(Butylamino)methyl)cyclobutan(1597040806) behaves in different chemical environments and how it interacts with biological systems.

The future direction of research on 1-(Butylamino)methyl)cyclobutan(1597040806) is likely to involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations will be crucial for translating laboratory findings into clinical applications. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify new ways to utilize this compound effectively.

In summary, 1-(Butylamino)methyl)cyclobutan(1597040806) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, characterization, and ongoing research highlight its importance as a scaffold for developing novel therapeutic agents. As our understanding of its properties continues to grow, so too will its applications in addressing various health challenges.